Cas no 1341905-96-1 (methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate)

• Product Name: methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate
• CAS No: 1341905-96-1
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 6051473
• PubChem ID: 64829837
• Update Time: 2025-05-20

methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.1.0]hexane-3-propanoic acid, α-(methylamino)-2,4-dioxo-, methyl ester
• methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate
• methyl 3-(2,4-dioxo-3-azabicyclo[3.1.0]hexan-3-yl)-2-(methylamino)propanoate
• 1341905-96-1
• AKOS014158823
• CS-0347015
• methyl 3-{2,4-dioxo-3-azabicyclo[3.1.0]hexan-3-yl}-2-(methylamino)propanoate
• EN300-1140153

• Inchi： 1S/C10H14N2O4/c1-11-7(10(15)16-2)4-12-8(13)5-3-6(5)9(12)14/h5-7,11H,3-4H2,1-2H3
• InChI Key： MRJRFUATCOEBLP-UHFFFAOYSA-N
• SMILES： C12C(C1)C(=O)N(CC(NC)C(OC)=O)C2=O

Computed Properties

• Exact Mass: 226.09535693g/mol
• Monoisotopic Mass: 226.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Boiling Point: 404.6±40.0 °C(Predicted)
• pka: 6.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate

Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate (CAS No. 1341905-96-1): A Comprehensive Overview

Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate, identified by its CAS number 1341905-96-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by their intricate cyclic structures and functional groups, which make them valuable candidates for further chemical investigation and potential therapeutic applications.

The molecular structure of Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate features a bicyclic system with a fused azabicyclo moiety and an ester group. This unique arrangement of atoms imparts distinct chemical properties that have garnered attention from researchers exploring novel synthetic pathways and pharmacological targets. The presence of a 2,4-dioxo group and a methylamino substituent further enhances its complexity, offering multiple sites for chemical modification and functionalization.

In recent years, the study of heterocyclic compounds has seen remarkable advancements, particularly in understanding their role in drug discovery and development. The bicyclic framework of Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate aligns well with the growing interest in such structures due to their potential to mimic natural products and exhibit favorable pharmacokinetic profiles. Researchers have been particularly intrigued by the ability of these compounds to interact with biological targets in unique ways, often leading to the discovery of new therapeutic agents.

One of the most compelling aspects of Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate is its versatility in synthetic chemistry. The compound serves as a versatile intermediate in the preparation of more complex molecules, allowing chemists to explore diverse structural motifs and functional groups. This flexibility has been leveraged in the development of novel methodologies for constructing complex heterocycles, which are essential for creating new drugs with improved efficacy and reduced side effects.

The pharmacological potential of Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate has also been explored in several preclinical studies. These investigations have focused on its interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain enzymes, making it a promising candidate for further development as an anti-inflammatory or anti-microbial agent.

The synthesis of Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate presents unique challenges due to its complex structure. However, advances in synthetic techniques have made it increasingly feasible to produce this compound in high yields and purity. Modern methodologies such as transition metal-catalyzed reactions and asymmetric synthesis have played a crucial role in streamlining the synthetic process, enabling researchers to access this compound more efficiently.

The role of computational chemistry in the study of Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate cannot be overstated. Molecular modeling techniques have provided valuable insights into its structure-property relationships, helping researchers predict its behavior in biological systems with greater accuracy. These computational studies have complemented experimental efforts by providing a deeper understanding of how the compound interacts with its biological targets at the molecular level.

In conclusion, Methyl 3-{2,4-dioxo-3-azabicyclo3.1.0hexan-3-yl}-2-(methylamino)propanoate (CAS No. 1341905-96-1) represents a fascinating example of how complex molecular structures can be leveraged for pharmaceutical applications. Its unique chemical properties and synthetic versatility make it a valuable tool for researchers exploring new drug candidates and methodologies in medicinal chemistry.